4α-Acetylamino-5α-cholestane
4α-Acetylamino-5α-cholestane
Brand Name:
Vulcanchem
CAS No.:
13944-35-9
VCID:
VC0081407
InChI:
InChI=1S/C29H51NO/c1-19(2)9-7-10-20(3)23-14-15-24-22-12-13-26-27(30-21(4)31)11-8-17-28(26,5)25(22)16-18-29(23,24)6/h19-20,22-27H,7-18H2,1-6H3,(H,30,31)/t20-,22+,23-,24+,25+,26+,27-,28-,29-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4NC(=O)C)C)C
Molecular Formula:
C29H51NO
Molecular Weight:
429.7 g/mol
4α-Acetylamino-5α-cholestane
CAS No.: 13944-35-9
Main Products
VCID: VC0081407
Molecular Formula: C29H51NO
Molecular Weight: 429.7 g/mol
| CAS No. | 13944-35-9 |
|---|---|
| Product Name | 4α-Acetylamino-5α-cholestane |
| Molecular Formula | C29H51NO |
| Molecular Weight | 429.7 g/mol |
| IUPAC Name | N-[(4R,5R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-4-yl]acetamide |
| Standard InChI | InChI=1S/C29H51NO/c1-19(2)9-7-10-20(3)23-14-15-24-22-12-13-26-27(30-21(4)31)11-8-17-28(26,5)25(22)16-18-29(23,24)6/h19-20,22-27H,7-18H2,1-6H3,(H,30,31)/t20-,22+,23-,24+,25+,26+,27-,28-,29-/m1/s1 |
| Standard InChIKey | XJRDRLOSSOJMEO-JMOFALFHSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCC[C@H]4NC(=O)C)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4NC(=O)C)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4NC(=O)C)C)C |
| Synonyms | 4α-Acetylamino-5α-cholestane |
| PubChem Compound | 22296868 |
| Last Modified | Nov 11 2021 |
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